Cas no 744-80-9 (benzobarbital)

• Product Name: benzobarbital
• CAS No: 744-80-9
• MF: C₁₉H₁₆N₂O₄
• MW: 336.341344833374
• CID: 39743
• PubChem ID: 12938
• Update Time: 2025-04-18

benzobarbital Chemical and Physical Properties

Names and Identifiers

• benzobarbital
• Benzonal
• Benzoyl luminal
• Benzoyl phenobarbital
• Benzoyl phenobarbitone
• 1-Benzoyl-5-ethyl-5-phenyl barbitoric acid
• BENZOBARBITONE
• 1-benzoyl-5-ethyl-5-phenylbarbituric acid
• 1-benzoyl-5-ethyl-5-phenyl-barbituricaci
• 1-benzoyl-5-ethyl-5-phenyl-pyrimidine-2,4,6-trione
• 1-benzoyl-5-phenyl-5-ethylbarbituric acid
• Benzobarbita
• benzoyluminal
• 1-Benzoyl-5-ethyl-5-phenylbarbitoric acid
• A838147
• 5-Ethyl-1-benzoyl-5-phenylbarbituric acid
• Benzoylphenobarbital
• 744-80-9
• BRN 0627140
• Benzobarbital [INN]
• UNII-YNJ78BD0AH
• AKOS015896461
• CHEMBL1338506
• Benzoylluminal
• YNJ78BD0AH
• 5-24-09-00293 (Beilstein Handbook Reference)
• 1-Benzoyl-5-ethyl-5-phenyl-2,4,6-trioxohexahydropyrimidine
• DTXSID1046138
• E79243
• SCHEMBL2109448
• 1-benzoyl-5-ethyl-5-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
• Benzobarbital:1-Benzoyl-5-ethyl-5-phenyl barbitoric acid
• Benzonalum
• Benzobarbitalum [INN-Latin]
• J-504234
• Tox21_111797
• NS00010565
• 5-ethyl-5-phenyl-1-(phenylcarbonyl)-1,3-diazinane-2,4,6-trione
• BARBITURIC ACID, 1-BENZOYL-5-ETHYL-5-PHENYL-
• SR-01000212063-1
• AS-14647
• NCGC00160414-01
• SR-01000212063
• Benzobarbitalum
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-benzoyl-5-ethyl-5-phenyl-
• 1-benzoyl-5-ethyl-5-phenyl-1,3-diazinane-2,4,6-trione
• Q4083796
• BENZOBARBITAL [WHO-DD]
• QMOWPJIFTHVQMB-UHFFFAOYSA-N
• CAS-744-80-9
• DTXCID9026138
• BENZOBARBITAL [MART.]
• AC-19990
• Oprea1_179037
• 5-ethyl-5-phenyl-1-(phenylcarbonyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-benzoyl-5-ethyl-5-phenyl-(9CI)
• STL301913
• Benzobarbitalum (INN-Latin)
• BENZOBARBITAL (MART.)

• MDL： MFCD00806921
• Inchi： 1S/C19H16N2O4/c1-2-19(14-11-7-4-8-12-14)16(23)20-18(25)21(17(19)24)15(22)13-9-5-3-6-10-13/h3-12H,2H2,1H3,(H,20,23,25)
• InChI Key： QMOWPJIFTHVQMB-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC(N1C(C1C=CC=CC=1)=O)=O)=O)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 336.11100
• Monoisotopic Mass: 336.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.3097 (rough estimate)
• Melting Point: 136-139°C
• Boiling Point: 472.83°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.5700 (estimate)
• PSA: 83.55000
• LogP: 2.51990
• Vapor Pressure: Not available

benzobarbital Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)